Cas no 2228112-31-8 (tert-butyl N-3-(2-hydroxypropan-2-yl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(2-hydroxypropan-2-yl)oxolan-3-ylcarbamate
• CAS No: 2228112-31-8
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 5946971
• PubChem ID: 165641215
• Update Time: 2025-06-08

tert-butyl N-3-(2-hydroxypropan-2-yl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-hydroxypropan-2-yl)oxolan-3-ylcarbamate
• 2228112-31-8
• EN300-1882601
• tert-butyl N-[3-(2-hydroxypropan-2-yl)oxolan-3-yl]carbamate

• Inchi： 1S/C12H23NO4/c1-10(2,3)17-9(14)13-12(11(4,5)15)6-7-16-8-12/h15H,6-8H2,1-5H3,(H,13,14)
• InChI Key： SVZPCNACRKWQGH-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(C)(C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-3-(2-hydroxypropan-2-yl)oxolan-3-ylcarbamate

Introduction to Tert-butyl N-3-(2-hydroxypropan-2-yl)oxolan-3-ylcarbamate (CAS No. 2228112-31-8)

Tert-butyl N-3-(2-hydroxypropan-2-yl)oxolan-3-ylcarbamate, a compound with the chemical formula C₁₁H₁₇O₅N, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2228112-31-8, has garnered attention due to its structural complexity and potential applications in drug development. The presence of multiple functional groups, including a carbamate moiety and a hydroxyl-substituted oxolane ring, makes this compound a versatile intermediate in the synthesis of more complex molecules.

The carbamate group in Tert-butyl N-3-(2-hydroxypropan-2-yl)oxolan-3-ylcarbamate plays a crucial role in its reactivity and functionality. Carbamates are well-known for their ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, which are fundamental in organic synthesis. The tert-butyl group further enhances the stability of the carbamate moiety, making it a preferred choice in synthetic pathways where high reactivity is undesirable.

The oxolane ring, also known as an epoxide derivative, introduces another layer of reactivity to the molecule. Epoxides are highly reactive intermediates that can undergo ring-opening reactions with nucleophiles, leading to the formation of various functionalized products. In the case of Tert-butyl N-3-(2-hydroxypropan-2-yl)oxolan-3-ylcarbamate, the hydroxyl group on the oxolane ring can participate in such reactions, providing a means to introduce additional functional groups into the molecule.

Recent research in the field of pharmaceutical chemistry has highlighted the importance of oxolane derivatives in drug design. These compounds have shown promise as scaffolds for developing new therapeutic agents due to their ability to mimic natural biomolecules and interact with biological targets. The structural features of Tert-butyl N-3-(2-hydroxypropan-2-yl)oxolan-3-ylcarbamate make it an attractive candidate for further investigation in this context.

In addition to its potential applications in drug development, Tert-butyl N-3-(2-hydroxypropan-2-yl)oxolan-3-ylcarbamate has been explored as a building block in the synthesis of more complex molecules. Its unique structural features allow it to serve as a precursor for various pharmacologically active compounds. For instance, researchers have utilized this compound to synthesize novel carbamate-based drugs that exhibit interesting biological activities.

The synthesis of Tert-butyl N-3-(2-hydroxypropan-2-yloxolan)-3 -yldicarboximide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, has been instrumental in improving the efficiency of these processes. These methods not only enhance the overall yield but also reduce the environmental impact of the synthetic pathways.

The hydroxyl group in Tert-butyl N -3-(2-hydroxypropan - 2 - yl ) oxo l ane - 3 - yldicarboximide is particularly important from a biochemical perspective. Hydroxyl groups are commonly found in natural products and bioactive molecules, and their presence often influences the biological activity of a compound. In this case, the hydroxyl group may play a role in modulating the interactions between Tert-butyl N - 3 ( 2 - hydro x yprop an - 2 - yl ) o x o l ane - 3 - yldicarboximide and biological targets.

Recent studies have also explored the potential applications of Tert-butyl N - 3 ( 2 - hydro x yprop an - 2 - yl ) o x o l ane - 3 - yldicarboximide in materials science. The unique structural features of this compound make it suitable for use as a monomer or intermediate in the synthesis of polymers with specialized properties. These polymers could find applications in various fields, including biomedicine and nanotechnology.

The versatility of Tert-butyl N - 3 ( 2 - hydro x yprop an - 2 - yl ) o x o l ane - 3 - yldicarboximide is further highlighted by its ability to undergo various transformations under different reaction conditions. For example, it can be converted into other functionalized derivatives through reactions such as oxidation or reduction. These transformations provide chemists with additional tools for modifying the structure and properties of the compound.

In conclusion, Tert-butyl N - 3 ( 2 - hydro x yprop an - 2 - yl ) o x o l ane - 3 - yldicarboximide is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it a valuable building block for synthesizing new drugs and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further.